4-Chlorophenyl 2,3-dimethoxybenzoate

• Molecular Formula: C15H13ClO4
• Molecular Weight: 292.71 g/mol
• IUPAC Name: (4-chlorophenyl) 2,3-dimethoxybenzoate
• InChI: InChI=1S/C15H13ClO4/c1-18-13-5-3-4-12(14(13)19-2)15(17)20-11-8-6-10(16)7-9-11/h3-9H,1-2H3
• InChI Key: HIAMUVSJKGHJCQ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C(=O)OC2=CC=C(C=C2)Cl

Description

4-Chlorophenyl 2,3-dimethoxybenzoate is an ester derivative featuring a benzoate backbone substituted with methoxy groups at the 2- and 3-positions and a 4-chlorophenyl ester group. The compound’s physicochemical and biological properties are likely influenced by the electron-donating methoxy groups and the electron-withdrawing chloro substituent, which modulate electronic density and steric effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The positions of methoxy groups on the benzoate ring significantly alter solubility, thermal stability, and electronic properties. For Cu(II) dimethoxybenzoate complexes, solubility in water at room temperature follows the order:
3,5-dimethoxybenzoate < 2,3-dimethoxybenzoate < 2,6-dimethoxybenzoate (Table 1) .

Compound	Solubility (mol·dm⁻³)
Cu(II) 3,5-dimethoxybenzoate	~10⁻⁵
Cu(II) 2,3-dimethoxybenzoate	~10⁻⁴
Cu(II) 2,6-dimethoxybenzoate	~10⁻²

Thermal decomposition pathways also vary:

• 2,3-dimethoxybenzoate : CuL₂·2H₂O → CuL₂·H₂O → CuL₂ → CuO
• 3,5-dimethoxybenzoate : CuL₂·2H₂O → CuL₂∑ → CuO
• 2,6-dimethoxybenzoate : CuL₂·H₂O → CuL₂∑ → CuO

Dehydration steps and intermediate stability are influenced by methoxy group positions, which affect inductive and mesomeric effects .

Magnetic and Electronic Properties

Cu(II) dimethoxybenzoates form antiferromagnetic dimers with bidentate bridging carboxylate groups. Magnetic susceptibility measurements reveal temperature-dependent behavior (Table 2) :

Compound	µeff (BM) at 77 K	µeff (BM) at 296–303 K
Cu(II) 2,3-dimethoxybenzoate	0.47	1.47
Cu(II) 3,5-dimethoxybenzoate	0.67	1.75
Cu(II) 2,6-dimethoxybenzoate	0.46	1.47

The higher µeff value for 3,5-dimethoxybenzoate at room temperature (1.75 BM) suggests weaker covalent metal-oxygen bonds due to reduced electron density on carboxylate oxygens, compared to 2,3- and 2,6-dimethoxybenzoates .

Notes

• Methoxy group positioning critically influences solubility, thermal stability, and magnetic behavior via inductive, mesomeric, and steric effects.
• Further experimental studies are needed to validate biological activity and precise physicochemical properties of 4-chlorophenyl 2,3-dimethoxybenzoate.